2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[3-[(4-ethylanilino)methyl]-6,7-dimethoxy-2-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C29H31N3O4/c1-5-20-8-12-23(13-9-20)30-17-22-14-21-15-26(35-3)27(36-4)16-25(21)32(29(22)34)18-28(33)31-24-10-6-19(2)7-11-24/h6-16,30H,5,17-18H2,1-4H3,(H,31,33)
• InChI Key: TXGFWHBZJSTSKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NCC2=CC3=CC(=C(C=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)C)OC)OC
• Molecular Formula: C29H31N3O4
• Molecular Weight: 485.6 g/mol

Description

2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C29H31N3O4 and its molecular weight is 485.584. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization : The synthesis of quinoline and quinazolinone derivatives, including various acetamide-linked compounds, is a significant area of research. These processes often involve multi-step reactions, starting from key precursors like benzoxazinones or by cyclization of acetamides with specific reagents. The synthesized compounds are characterized using analytical and spectral data, including IR, NMR, and mass spectrometry, to confirm their structures (Rajveer et al., 2010).

Pharmacological Activities : Compounds with a quinoline or quinazolinone core are known for a range of pharmacological activities. These include antimicrobial, anti-inflammatory, analgesic, and antitumor effects. The activity is often assessed through in vitro and in vivo models, comparing with standard drugs to evaluate efficacy. The specific functional groups and substitutions on the quinoline or quinazolinone rings play a crucial role in determining the biological activity and specificity of these compounds (Rajveer et al., 2010), (Alagarsamy et al., 2015).

Molecular Docking and Anticancer Research : Some quinoline and quinazolinone derivatives have been explored for their anticancer potential, involving molecular docking studies to understand their interactions with specific cancer-related targets. These studies help in elucidating the mechanism of action at the molecular level and identifying promising candidates for further development as anticancer agents (Al-Suwaidan et al., 2016).